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Compound of Interest

Compound Name: 4-Bromo-2-chloro-6-methylaniline

Cat. No.: B1272470

Essential Safety and Handling Guide for 4-
Bromo-2-chloro-6-methylaniline

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 4-Bromo-2-chloro-6-methylaniline (CAS RN: 30273-42-8).
Adherence to these guidelines is critical for ensuring personnel safety and regulatory
compliance in a laboratory setting.

Immediate Safety Information

4-Bromo-2-chloro-6-methylaniline is a halogenated aromatic amine that requires careful
handling due to its potential health hazards. The primary routes of exposure are inhalation, skin
contact, and ingestion.

Hazard ldentification:
» Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[1]
e Skin Corrosion/Irritation: Causes skin irritation.

o Eye Damage/Irritation: Causes serious eye irritation.
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» Sensitization: May cause an allergic skin reaction or asthma-like symptoms if inhaled.
e Specific Target Organ Toxicity: May cause respiratory irritation.
Emergency First Aid:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical attention.

o Skin Contact: In case of contact, immediately flush skin with plenty of water for at least 15
minutes while removing contaminated clothing and shoes. Get medical attention.

 Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give
artificial respiration. If breathing is difficult, give oxygen. Get medical attention.

 Ingestion: Do NOT induce vomiting. Call a physician or poison control center immediately.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is crucial to minimize exposure. The following table
summarizes the required PPE for handling this compound.
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Protection Type

Required PPE

Specifications and
Recommendations

Hand Protection

Chemical-Resistant Gloves

For incidental contact or splash
protection, nitrile gloves may
be used but should be
changed immediately upon
contamination. For extended
contact, Butyl rubber or
Viton™ gloves are
recommended based on data
for the parent compound,
aniline.[2] Always inspect
gloves for degradation before
use. Double gloving is

recommended.

Eye/Face Protection

Safety Goggles & Face Shield

Use chemical splash goggles
that provide a complete seal
around the eyes. A face shield
should be worn in conjunction
with goggles, especially when
there is a risk of splashing or
when handling larger

quantities.

Body Protection

Laboratory Coat

A flame-retardant lab coat
should be worn and fully
buttoned. For procedures with
a higher risk of splashing, a
chemical-resistant apron over

the lab coat is required.

Respiratory Protection

Chemical Fume Hood /

Respirator

All handling of 4-Bromo-2-
chloro-6-methylaniline must be
conducted in a certified
chemical fume hood to avoid
inhalation of dust or vapors. If

a fume hood is not available or

© 2025 BenchChem. All rights reserved. 3/11

Tech Support


https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Aniline_2024-07-09.docx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1272470?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

during a large spill, a NIOSH-

approved respirator with

organic vapor cartridges is

necessary.

Foot Protection

Chemical-resistant, closed-toe

Closed-Toe Shoes shoes must be worn at all

times in the laboratory.

Glove Selection and Breakthrough Times for Aniline (as a reference for 4-Bromo-2-chloro-6-

methylaniline):

Glove Material

Breakthrough Time ) ]
Degradation Rating

Recommendation

(minutes)
Recommended for
Butyl Rubber >480 Excellent
prolonged contact
] Recommended for
Viton™ >480 Excellent
prolonged contact
i Suitable for shorter-
Neoprene 145 Fair
term use
Not recommended for
o prolonged contact; for
Nitrile 25 Very Good

splash protection
only[1][2]

Data from Ansell Chemical Resistance Guide for Aniline.[1][3] Breakthrough time is the time it

takes for the chemical to be detected on the inside of the glove. Degradation refers to the

physical change in the glove material upon chemical contact.

Operational and Disposal Plans

A systematic workflow is essential for the safe handling and disposal of 4-Bromo-2-chloro-6-

methylaniline.
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Experimental Protocol: Safe Handling Workflow

e Preparation:

[e]

Risk Assessment: Conduct a thorough risk assessment for the specific experiment.

Review SDS: Fully read and understand the Safety Data Sheet (SDS) before starting
work.

Fume Hood Verification: Ensure the chemical fume hood is functioning correctly.

Emergency Equipment: Locate and verify the functionality of the nearest safety shower,
eyewash station, and fire extinguisher.

Spill Kit: Ensure a chemical spill kit appropriate for aromatic amines is readily available.

e Handling:

Don PPE: Put on all required PPE before entering the designated handling area.

Dispensing: Handle the solid compound exclusively within a chemical fume hood. Use
appropriate tools to minimize dust generation.

Storage: Store 4-Bromo-2-chloro-6-methylaniline in a tightly sealed, properly labeled
container in a cool, dry, and well-ventilated area away from incompatible materials such as
strong oxidizing agents and acids.

e Post-Handling & Decontamination:

Equipment Decontamination: Thoroughly decontaminate all surfaces and non-disposable
equipment that have come into contact with the compound. A recommended procedure is
to rinse with an appropriate solvent (e.g., ethanol or acetone), followed by washing with
soap and water.[4][5][6] Collect all rinsate as hazardous waste.

Glove Removal: Remove gloves using the proper technique to avoid skin contact with the
contaminated exterior.

Hand Washing: Wash hands thoroughly with soap and water after removing gloves.
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Disposal Plan

Proper disposal is critical to prevent environmental contamination and ensure regulatory
compliance.

Waste Segregation and Collection:

» Waste Container: Collect all waste containing 4-Bromo-2-chloro-6-methylaniline in a
designated, labeled, and sealed hazardous waste container.

e Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the full
chemical name: "4-Bromo-2-chloro-6-methylaniline”.

» Waste Code: Based on its characteristics as a halogenated aniline, this waste would likely
fall under EPA hazardous waste codes for "F" listed wastes from non-specific sources (such
as F001 or FO02 if mixed with spent solvents) or "K" listed wastes from specific sources if it's
a residue from aniline production (e.g., K083, K103).[2][7] As a discarded commercial
chemical product, it could be classified under the "U" list (e.g., U012 for Aniline).[8] Consult
with your institution's Environmental Health and Safety (EHS) office for the specific waste
codes used at your facility.

Disposal Procedure:

o Collection: Collect all solid waste and liquid waste (including contaminated solvents and
rinsates) in the designated hazardous waste container.

o Storage: Keep the waste container tightly closed when not in use and store it in a designated
satellite accumulation area that is cool, dry, and well-ventilated.

» Pickup: Arrange for the disposal of the hazardous waste through your institution's EHS office
or a licensed hazardous waste disposal contractor.

Quantitative Data

The following table summarizes key quantitative data for 4-Bromo-2-chloro-6-methylaniline
and a related compound for reference.
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4-Bromo-2-chloro-6- 4-Bromo-2-methylaniline (for
Property -
methylaniline reference)
CAS Number 30273-42-8[9][10][11] 583-75-5[12]
Molecular Formula C7H7BrCIN[11] C7HsBrN[12]
Molecular Weight 220.49 g/mol [11] 186.05 g/mol [12]
Melting Point 37-42 °C[9] 57-59 °C[12]
Boiling Point Not readily available 240 °C[12]

White to cream or purple -
Appearance ) ] Not specified
crystalline powder or solid[9]

Visualized Workflows

The following diagrams illustrate the key workflows for handling and disposing of 4-Bromo-2-
chloro-6-methylaniline.
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Caption: Workflow for the safe handling of 4-Bromo-2-chloro-6-methylaniline.
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Caption: Procedural flow for the disposal of 4-Bromo-2-chloro-6-methylaniline waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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